2-{[1-(3-chloropyridin-4-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(3-chloropyridin-4-yl)azetidin-3-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C16H17ClN4O/c17-13-7-18-5-4-15(13)20-8-11(9-20)10-21-16(22)6-12-2-1-3-14(12)19-21/h4-7,11H,1-3,8-10H2
• InChI Key: DTKCMBUAARDQAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CN(C3)C4=C(C=NC=C4)Cl
• Molecular Formula: C16H17ClN4O
• Molecular Weight: 316.78 g/mol

Description

2-{[1-(3-chloropyridin-4-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is a useful research compound. Its molecular formula is C16H17ClN4O and its molecular weight is 316.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis and biological evaluation of similar compounds have been explored for potential antidepressant and nootropic agents. Compounds derived from similar chemical structures have shown significant antidepressant activity and potential as CNS active agents, highlighting their relevance in the development of new therapeutic options for CNS disorders (Asha B. Thomas et al., 2016).

Antimicrobial and Antitubercular Activities

Another research direction involves the synthesis of pyrimidine-azetidinone analogues for their antimicrobial, antifungal, and antitubercular activities. These studies contribute to the search for new antibacterial and antituberculosis compounds, addressing the growing concern of antibiotic resistance and the need for novel antimicrobial agents (M. Chandrashekaraiah et al., 2014).

Antidepressant and Nootropic Activities

The exploration of Schiff’s bases and azetidinones derived from similar chemical frameworks has provided insights into their potential antidepressant and nootropic activities. This research emphasizes the role of chemical structure in the pharmacological properties of compounds, guiding the development of drugs targeting the central nervous system (Asha B. Thomas et al., 2016).

Antioxidant, Antimicrobial, and Antitubercular Screening

Further studies on pyrimidine-azetidinone analogues and their derivatives have shown promising antioxidant, in vitro antimicrobial, and antitubercular activities. These findings support the potential of these compounds in developing new therapeutic agents with multiple biological activities (M. Chandrashekaraiah et al., 2014).